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molecular formula C9H12O B195566 3-Phenyl-1-propanol CAS No. 122-97-4

3-Phenyl-1-propanol

Cat. No. B195566
CAS RN: 122-97-4
M. Wt: 136.19 g/mol
InChI Key: VAJVDSVGBWFCLW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07741323B2

Procedure details

6-Hydroxy-1-oxo-3-phenyl-1H-indene-2-carboxylate ethyl ester (1.7 g, 6.07 mmol), 3-phenylpropanol (1.65 g, 12.14 mmol) and triphenylphosphine (3.18 g, 12.14 mmol) were dissolved in tetrahydrofuran (100 ml). Diethyl azodicarboxylate (2 ml, 12.14 mmol) dissolved in tetrahydrofuran (20 ml) was added dropwise thereto at 0° C. After stirring for 6 hours at room temperature, the mixture was washed with brine, extracted with ethyl acetate, the extract was dried over anhydrous magnesium sulfate, the concentrated under a reduced pressure, and the residue was purified by silica gel column chromatography (diethyl ether:hexane=1:10) to obtain the title compound (yield 85%) as a dark red solid.
Name
6-Hydroxy-1-oxo-3-phenyl-1H-indene-2-carboxylate ethyl ester
Quantity
1.7 g
Type
reactant
Reaction Step One
Name
3-phenylpropanol
Quantity
1.65 g
Type
reactant
Reaction Step One
Name
triphenylphosphine
Quantity
3.18 g
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Diethyl azodicarboxylate
Quantity
2 mL
Type
reactant
Reaction Step Two
Name
tetrahydrofuran
Quantity
20 mL
Type
solvent
Reaction Step Two
Name
title compound
Yield
85%

Identifiers

REACTION_CXSMILES
[CH2:1]([O:3][C:4]([C:6]1[C:7](=[O:22])[C:8]2[C:13]([C:14]=1[C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1)=[CH:12][CH:11]=[C:10]([OH:21])[CH:9]=2)=[O:5])[CH3:2].[C:23]1([CH2:29][CH2:30][CH2:31]O)[CH:28]=[CH:27][CH:26]=[CH:25][CH:24]=1.C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.N(C(OCC)=O)=NC(OCC)=O>O1CCCC1>[CH2:1]([O:3][C:4]([C:6]1[C:7](=[O:22])[C:8]2[C:13]([C:14]=1[C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1)=[CH:12][CH:11]=[C:10]([O:21][CH2:31][CH2:30][CH2:29][C:23]1[CH:28]=[CH:27][CH:26]=[CH:25][CH:24]=1)[CH:9]=2)=[O:5])[CH3:2]

Inputs

Step One
Name
6-Hydroxy-1-oxo-3-phenyl-1H-indene-2-carboxylate ethyl ester
Quantity
1.7 g
Type
reactant
Smiles
C(C)OC(=O)C=1C(C2=CC(=CC=C2C1C1=CC=CC=C1)O)=O
Name
3-phenylpropanol
Quantity
1.65 g
Type
reactant
Smiles
C1(=CC=CC=C1)CCCO
Name
triphenylphosphine
Quantity
3.18 g
Type
reactant
Smiles
C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
Name
tetrahydrofuran
Quantity
100 mL
Type
solvent
Smiles
O1CCCC1
Step Two
Name
Diethyl azodicarboxylate
Quantity
2 mL
Type
reactant
Smiles
N(=NC(=O)OCC)C(=O)OCC
Name
tetrahydrofuran
Quantity
20 mL
Type
solvent
Smiles
O1CCCC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
After stirring for 6 hours at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added dropwise
CUSTOM
Type
CUSTOM
Details
at 0° C
WASH
Type
WASH
Details
the mixture was washed with brine
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
the extract was dried over anhydrous magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
the concentrated under a reduced pressure
CUSTOM
Type
CUSTOM
Details
the residue was purified by silica gel column chromatography (diethyl ether:hexane=1:10)

Outcomes

Product
Details
Reaction Time
 6 h
Name
title compound
Type
product
Smiles
C(C)OC(=O)C=1C(C2=CC(=CC=C2C1C1=CC=CC=C1)OCCCC1=CC=CC=C1)=O
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 85%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.